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Compound of Interest

Compound Name: Dimethyl suberate

Cat. No.: B158621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl suberate
(CAS No. 1732-09-8), a diester commonly utilized as an intermediate in organic synthesis and

in the formulation of various materials.[1][2][3] Adherence to the following protocols is critical to

ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Dimethyl suberate is a clear, colorless to light yellow liquid.[1][4][5] A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethyl Suberate
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O₄ [1][6]

Molecular Weight 202.25 g/mol [1][7]

Appearance
Clear, colorless to very light

yellow liquid
[1][4][5]

Odor Odorless to mild, pleasant odor [2][8][9]

Boiling Point
268 °C (514.4 °F) at 760

mmHg
[1][5][8]

Melting Point -1.6°C [3]

Flash Point > 110 °C (> 230 °F) [3][4]

Density 1.014 g/mL at 25 °C [1]

Solubility

Limited solubility in water.

Soluble in organic solvents like

ethanol and ether.

[2][10]

Vapor Pressure 0.00789 mmHg at 25°C [3]

Refractive Index n20/D 1.432 [1]

Hazard Identification and Toxicology
While not classified as a hazardous substance under GHS standards, Dimethyl suberate may

cause mild irritation to the skin, eyes, and respiratory tract.[6][11] The toxicological properties of

this chemical have not been fully investigated.[4] Therefore, caution is advised, and exposure

should be minimized.

Potential Health Effects:[4]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation. Repeated contact may lead to dryness or cracking.

[6]
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Inhalation: Inhalation of high concentrations of vapor or mist may cause respiratory tract

irritation.[4][6]

Ingestion: May cause irritation of the digestive tract.[4]

Toxicological Data Summary:

Test Result Reference(s)

LD50/LC50 Not available [4]

Carcinogenicity
Not listed by ACGIH, IARC,

NTP, or CA Prop 65
[4]

Safe Handling and Storage Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Dimethyl suberate to determine the

appropriate level of PPE. The following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE) for Dimethyl Suberate

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Appropriate chemical-resistant gloves)

Body Protection
(Lab coat, long-sleeved clothing)

Respiratory Protection
(Use in well-ventilated area.

Respirator may be needed for large spills or poor ventilation.)

Handling Dimethyl Suberate

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Dimethyl suberate.

Engineering Controls
Work should be conducted in a well-ventilated area.[6]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[4]

Handling Procedures
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Preparation:

Ensure all necessary PPE is donned correctly.

Verify that the work area is clean and free of incompatible materials.

Confirm the location and functionality of the nearest eyewash station and safety shower.

Dispensing and Use:

Avoid contact with eyes, skin, and clothing.[4]

Do not breathe vapors or mists.[6]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling.[4]

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances.[4] The

recommended storage temperature is between 2-8°C.[11]

Keep containers tightly closed to prevent contamination and evaporation.[6]

Incompatible materials include strong oxidizing agents, acids, and bases.[4][6][11]

Emergency Procedures
The following flowchart details the appropriate first aid and emergency response measures.
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Exposure Event First Aid Measures

Medical Attention

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Eye Contact Rinse eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present.

Ingestion Do NOT induce vomiting.
Rinse mouth and drink 2-4 cups of milk or water.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to Dimethyl suberate.

Accidental Release Measures
Small Spills:

Ensure adequate ventilation.[4]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth.[4][6]

Place the absorbed material into a suitable, labeled container for disposal.[4][6]

Large Spills:

Evacuate the area.

Prevent the spill from entering drains or waterways.[6][11]

Follow the containment and cleanup procedures for a small spill, using non-sparking tools

if necessary.
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Fire-Fighting Measures
Dimethyl suberate is combustible.[11]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[4][8][9]

Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4][8]

Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide

and carbon dioxide.[4][8]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[4][8]

Conditions to Avoid: Excess heat and incompatible materials.[4]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[4][8][11]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

during combustion.[4][8]

Hazardous Polymerization: Has not been reported to occur.[4][8]

Disposal Considerations
Dispose of Dimethyl suberate and any contaminated materials in accordance with all

applicable local, state, and federal regulations.[6][11] Do not allow the product to enter drains.

[11]

This technical guide is intended to provide comprehensive safety information for the handling of

Dimethyl suberate. It is imperative that all personnel are thoroughly trained on these

procedures before working with this chemical. Always refer to the most current Safety Data

Sheet (SDS) for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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